Cas no 353256-64-1 (2-(5-Methyl-1,3,4-thiadiazol-2-yl)thio-3-nitropyridine)

• Product Name: 2-(5-Methyl-1,3,4-thiadiazol-2-yl)thio-3-nitropyridine
• CAS No: 353256-64-1
• MF: C₈H₆N₄O₂S₂
• MW: 254.288837909698
• MDL: MFCD01832988
• CID: 3081865
• PubChem ID: 900998
• Update Time: 2025-08-04

2-(5-Methyl-1,3,4-thiadiazol-2-yl)thio-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-((3-nitropyridin-2-yl)thio)-1,3,4-thiadiazole
• AI-204/31687037
• CS-0317982
• H34753
• LS-08172
• ALBB-024740
• 3-nitro-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyridine
• STL354912
• 353256-64-1
• 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-3-nitropyridine
• MFCD01832988
• pyridine, 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-3-nitro-
• 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-3-nitropyridine
• 2-methyl-5-(3-nitropyridin-2-yl)sulfanyl-1,3,4-thiadiazole
• AKOS000420917
• 2-(5-Methyl-1,3,4-thiadiazol-2-yl)thio-3-nitropyridine

• MDL： MFCD01832988
• Inchi： 1S/C8H6N4O2S2/c1-5-10-11-8(15-5)16-7-6(12(13)14)3-2-4-9-7/h2-4H,1H3
• InChI Key： KVMNTVFDQCRUMR-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)C1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.99321779Da
• Monoisotopic Mass: 253.99321779Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 138Ų

Additional information on 2-(5-Methyl-1,3,4-thiadiazol-2-yl)thio-3-nitropyridine

Professional Introduction to Compound with CAS No. 353256-64-1 and Product Name: 2-(5-Methyl-1,3,4-thiadiazol-2-yl)thio-3-nitropyridine

The compound with the CAS number 353256-64-1 and the product name 2-(5-Methyl-1,3,4-thiadiazol-2-yl)thio-3-nitropyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates key functional groups that contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological effects. The 2-(5-Methyl-1,3,4-thiadiazol-2-yl)thio-3-nitropyridine molecule stands out due to its complex heterocyclic core, which is composed of a pyridine ring substituted with a nitro group at the 3-position and a thio-substituted thiadiazole ring at the 2-position. This structural arrangement not only imparts distinctive electronic and steric properties but also opens up numerous possibilities for further chemical modifications and derivatization.

The thiadiazole moiety is a well-known pharmacophore that is frequently encountered in medicinal chemistry. It has been extensively studied for its antimicrobial, anti-inflammatory, and antiviral properties. The presence of the 5-Methyl-1,3,4-thiadiazol-2-yl group in this compound enhances its potential bioactivity by contributing to hydrogen bonding capabilities and influencing the overall shape and electronic distribution of the molecule. These features are crucial for effective binding to biological targets such as enzymes and receptors.

The nitro group at the 3-position of the pyridine ring is another critical feature that influences the compound's reactivity and biological activity. Nitro groups are known for their ability to participate in redox reactions, which can be exploited in drug design to enhance metabolic stability or to facilitate prodrug strategies. Additionally, nitro-containing compounds have shown promise in various therapeutic areas, including cancer treatment and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with optimized pharmacokinetic profiles. The 2-(5-Methyl-1,3,4-thiadiazol-2-yl)thio-3-nitropyridine molecule has been subjected to molecular docking studies to evaluate its potential binding affinity to various biological targets. These studies suggest that it may interact effectively with enzymes involved in metabolic pathways relevant to inflammation and infection.

Moreover, the compound's structural features make it an attractive candidate for further exploration in drug discovery programs. The combination of the thiadiazole and nitropyridine moieties provides a versatile scaffold that can be modified to improve solubility, bioavailability, and target specificity. Researchers are currently investigating derivatives of this compound to enhance its therapeutic efficacy while minimizing potential side effects.

In vitro studies have begun to reveal the biological profile of 2-(5-Methyl-1,3,4-thiadiazol-2-yl)thio-3-nitropyridine. Initial experiments indicate that it exhibits inhibitory activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, preliminary data suggest that it may modulate inflammatory responses by interacting with key signaling pathways. These findings are particularly promising given the increasing prevalence of multidrug-resistant pathogens and the need for novel anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the desired functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The 2-(5-Methyl-1,3,4-thiadiazol-2-yl)thio-3-nitropyridine molecule exemplifies how integrating knowledge from multiple disciplines—organic chemistry, medicinal chemistry, and biochemistry—can lead to innovative therapeutic solutions. Its unique structure and promising biological activity position it as a valuable asset in ongoing research efforts aimed at developing new treatments for various diseases.

Future studies will focus on elucidating the detailed mechanism of action of this compound through both computational modeling and experimental validation. By gaining deeper insights into how it interacts with biological targets, researchers can refine its structure further to maximize therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications.

In conclusion,353256-64-1and its corresponding product,2-(5-Methyl-1,3,4-thiadiazol-2-yl)thio-3-nitropyridine, represent a significant contribution to the field of pharmaceutical chemistry. Their unique structural features and promising biological activities make them compelling candidates for further development into novel therapeutics. As research progresses，we can expect these compounds to play an increasingly important role in addressing unmet medical needs.